Cas no 329910-42-1 (methyl (3S,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate)

• Product Name: methyl (3S,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate
• CAS No: 329910-42-1
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 2946673
• PubChem ID: 10199020
• Update Time: 2025-04-21

methyl (3S,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-tert-butoxycarbonylamino-3-hydroxycyclopent-1-enecarboxylic acid methyl ester
• (3S,4R)-4-tert-butoxycarbonylamino-3-hydroxycyclopent-1-enecarboxylic acid methyl ester;
• methyl (3S,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-cyclopentene-1-carboxylate
• Methyl (3S,4R)-4-(Boc-amino)-3-hydroxy-cyclopentene-1-carboxylate
• EN300-23847447
• Methyl (3S,4R)-4-((tert-butoxycarbonyl)amino)-3-hydroxycyclopent-1-ene-1-carboxylate
• (3S,4R)-4-tert-butoxycarbonylamino-3-hydroxycyclopent-1-enecarboxylic acid methyl ester
• MDEBHDWZTOGBQT-BDAKNGLRSA-N
• F89817
• SCHEMBL6564734
• methyl (3S,4R)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclopent-1-ene-1-carboxylate
• 329910-42-1

• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(16)13-8-5-7(6-9(8)14)10(15)17-4/h6,8-9,14H,5H2,1-4H3,(H,13,16)/t8-,9+/m1/s1
• InChI Key： MDEBHDWZTOGBQT-BDAKNGLRSA-N
• SMILES： O[C@H]1C=C(C(=O)OC)C[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.12600
• Monoisotopic Mass: 257.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86000
• LogP: 1.13460